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Executive Summary

Fmoc-L-Orn(Z)-OH (N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-delta-benzyloxycarbonyl-L-
ornithine) is a specialized amino acid derivative used in Solid Phase Peptide Synthesis
(SPPS). Unlike the standard Fmoc-L-Orn(Boc)-OH, which yields free ornithine upon acidic
resin cleavage, the Z-protected variant provides a critical layer of orthogonality. The delta-
benzyloxycarbonyl (Z or Cbz) group is resistant to the standard trifluoroacetic acid (TFA)
cleavage conditions used to release peptides from resins (e.g., Wang or Rink Amide).

This unique stability profile allows researchers to isolate peptides with the ornithine side chain
still protected, facilitating downstream applications such as solution-phase cyclization, fragment
condensation, or bioconjugation where the ornithine amine must remain inert until a specific
deprotection step (e.g., catalytic hydrogenolysis) is performed.

Chemical Identity & Physicochemical Properties
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Specification

Chemical Name

N-alpha-Fmoc-N-delta-Z-L-Ornithine

Common Name

Fmoc-L-Orn(Z)-OH

CAS Number 138775-07-2

Molecular Formula C2sH28N206

Molecular Weight 488.53 g/mol

Appearance White to off-white powder

Solubility Soluble in DMF, DMSO, NMP, DCM; Insoluble in
Water

Purity (HPLC) > 98.0%

Chiral Purity < 0.5% D-Enantiomer

Storage +2°C to +8°C, Desiccated

Mechanistic Insight: The Orthogonal Protection Strategy

The power of Fmoc-L-Orn(Z)-OH lies in its semi-orthogonal protection scheme compared to

the standard Fmoc/tBu strategy.

e Fmoc (N-alpha): Base-labile.[1] Removed by 20% Piperidine in DMF.[2][3]

e Z (N-delta): Acid-stable (to TFA).[1] Removed by Hydrogenolysis (H2/Pd), HF, or HBr/AcOH.

e Linker (Resin): Acid-labile.[1][4] Cleaved by 95% TFA.[4]

This hierarchy allows for the synthesis of "Side-Chain Protected" peptides.[1] When the peptide

is cleaved from the resin using TFA, the Z-group remains on the Ornithine, preventing it from

reacting during subsequent solution-phase manipulations.

Diagram 1: Orthogonal Stability & Cleavage Logic
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Caption: Stability profile of Fmoc-L-Orn(Z)-OH. The Z-group survives the TFA cleavage that
releases the peptide from the resin.

Experimental Protocols
A. Coupling Protocol (SPPS)

Fmoc-L-Orn(Z)-OH couples with standard kinetics similar to Fmoc-Lys(Z)-OH. Reagents:
 Activator: DIC/Oxyma Pure or HBTU/DIPEA.

e Solvent: DMF (Anhydrous).

Step-by-Step:

» Resin Preparation: Swell resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 30 min.

e Fmoc Removal (Previous AA): Treat with 20% Piperidine/DMF (2 x 5 min). Wash 5x with
DMF.

o Activation:

o Dissolve Fmoc-L-0rn(Z)-OH (3.0 eq) in DMF.
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o Add HBTU (2.9 eq) and DIPEA (6.0 eq).

o Alternatively: Use DIC (3.0 eq) and Oxyma (3.0 eq) for lower racemization risk.

e Coupling: Add activated solution to resin. Shake at Room Temp for 45-60 minutes.

» Monitoring: Verify coupling via Kaiser Test (Qualitative) or Chloranil Test (if coupling to
secondary amine).

e Wash: Drain and wash resin 3x with DMF.[2]

B. Resin Cleavage (Isolation of Z-Protected Peptide)

To release the peptide while keeping the Orn(Z) intact.

Cocktail: TFA/ TIS / Water (95:2.5:2.5 v/v/v). Note: Avoid scavengers that might reduce the Z-
group, though Z is generally robust.

Add cleavage cocktail to dry resin (10 mL per gram of resin).

Shake for 2 hours at Room Temp.

Filter resin and collect filtrate.

Precipitate peptide in cold Diethyl Ether (-20°C).

Centrifuge and dry.

o Result: Peptide with free N-terminus (if final Fmoc removed) and Orn(Z) side chain intact.

C. Z-Group Deprotection (Solution Phase)

Once the peptide is purified or cyclized, the Z group is removed.
Method 1: Catalytic Hydrogenolysis (Mildest)
¢ Dissolve peptide in MeOH or AcOH/MeOH.

e Add 10% Pd/C catalyst (10-20% w/w of peptide).
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e Bubble Hz gas or stir under Hz balloon for 2-4 hours.

 Filter through Celite to remove catalyst. Lyophilize.

Method 2: Strong Acid (If Hz is not feasible)

o Treat with HBr in Acetic Acid (33%) or HF (anhydrous) at 0°C.

e Warning: This is harsh and may affect other sensitive residues (e.g., Trp, Met).

Applications in Drug Development
Synthesis of Head-to-Tail Cyclic Peptides

Fmoc-L-Orn(Z)-OH is ideal for strategies where the side chain must remain protected during
the initial synthesis and cleavage, but the C-terminus and N-terminus are used for cyclization.

» Synthesis: Assemble linear peptide on 2-Chlorotrityl Chloride Resin (hyper-acid labile).

o Cleavage: Cleave with 1% TFA/DCM. This releases the protected peptide (side chains
including Orn(Z) remain protected) with a free C-terminal carboxyl group.

¢ Cyclization: Perform head-to-tail cyclization in dilute solution (DCM/DMF) using
PyBOP/DIPEA.

« Final Deprotection: Remove side chain protections (tBu, Trt, Z).

o Note: If Z is used, it requires Hz/Pd or HF for final removal, which might be incompatible
with the cyclic structure if it contains disulfides (Hz will reduce them). In such cases, Fmoc-
Orn(Alloc)-OH might be preferred. Fmoc-Orn(Z)-OH is best when the final deprotection
can accommodate hydrogenolysis.

Diagram 2: Workflow for Z-Protected Peptide Isolation
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Caption: Workflow for utilizing Fmoc-L-Orn(Z)-OH to generate intermediate protected peptides.

Quality Control & Storage

o HPLC Analysis: Use a C18 column with a Water/Acetonitrile gradient (0.1% TFA). The Z-
group adds significant hydrophobicity, increasing retention time compared to free Ornithine
peptides.

e Mass Spectrometry: Expect a mass shift of +134.1 Da (Z group) relative to the unprotected
Ornithine residue.
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o Storage: The compound is stable for >2 years if stored at 2-8°C in a sealed container. Allow
to warm to room temperature before opening to prevent condensation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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